Cas no 827308-13-4 (3-Hexanone, 2-(phenylmethoxy)-, (2R)-)

3-Hexanone, 2-(phenylmethoxy)-, (2R)- structure
827308-13-4 structure
Product name:3-Hexanone, 2-(phenylmethoxy)-, (2R)-
CAS No:827308-13-4
MF:C13H18O2
MW:206.28082
CID:685270
PubChem ID:71417589

3-Hexanone, 2-(phenylmethoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone, 2-(phenylmethoxy)-, (2R)-
    • DTXSID20836924
    • 827308-13-4
    • (2R)-2-(Benzyloxy)hexan-3-one
    • SCHEMBL20917421
    • Inchi: InChI=1S/C13H18O2/c1-3-7-13(14)11(2)15-10-12-8-5-4-6-9-12/h4-6,8-9,11H,3,7,10H2,1-2H3/t11-/m1/s1
    • InChI Key: ZKYQJADATQXWEN-LLVKDONJSA-N
    • SMILES: CCCC(=O)C(C)OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 2.6

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